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Introduction
Octol is a high explosive mixture of HMX (cyclotetramethylene-tetranitramine) and TNT

(trinitrotoluene), valued for its high performance and stability.[1] Understanding its sensitivity to

impact is crucial for ensuring safe handling, transportation, and storage.[2][3] Impact sensitivity

testing determines the minimum energy required to cause a reaction (e.g., explosion,

deflagration, or decomposition) upon impact.[3][4][5] This document provides detailed

application notes and protocols for conducting impact sensitivity testing on Octol formulations

using the BAM Fallhammer method, a widely recognized standard test.[4]

Data Presentation
The impact sensitivity of different Octol formulations is typically reported as the H50 value,

which is the drop height from which a standard weight has a 50% probability of causing a

reaction.[6][7] This can be converted to impact energy in Joules (J). The following table

summarizes representative impact sensitivity data for common Octol formulations compared to

its constituent components.
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Explosive
Formulation

Composition
(by weight)

Drop Weight
(kg)

H50 (cm)
Impact Energy
(J)

Octol 70/30
70% HMX / 30%

TNT
2.0 ~35-45 ~6.9 - 8.8

Octol 75/25
75% HMX / 25%

TNT
2.0 ~30-40 ~5.9 - 7.8

HMX (Class A) 100% HMX 2.0 ~28 ~5.5

TNT 100% TNT 2.0 >100 >19.6

Note: The values presented are representative and can vary based on the specific

manufacturing process, crystal size and morphology of the HMX and TNT, and the presence of

any additives or impurities.

Experimental Protocols
BAM Fallhammer Test for Octol
The BAM (Bundesanstalt für Materialforschung und-prüfung) Fallhammer test is a standardized

method to determine the impact sensitivity of solid and liquid substances.[3][4]

3.1.1. Apparatus

BAM Fallhammer apparatus consisting of a drop weight (1 kg, 2 kg, 5 kg, or 10 kg), guiding

column with a calibrated scale, steel anvil, and a release mechanism.[3]

Steel cylinders and guide rings for sample confinement.

Sample preparation tools: non-sparking spatula, volumetric scoop (typically 40 mm³).

Remote control and observation system (recommended for safety).

Protective blast shield.

3.1.2. Sample Preparation
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Due to the castable nature of Octol, samples must be carefully prepared. The cast Octol
should be machined or carefully broken into small pieces.

The pieces are then ground to a fine powder using a non-sparking mortar and pestle in a

remote or shielded location. The particle size should be uniform and specified in the test

report.

The powdered Octol sample is conditioned at a specified temperature and humidity for at

least 24 hours before testing.

Using a volumetric scoop, a precise amount of the conditioned Octol powder (typically

around 40 mg) is measured.[2]

The sample is carefully placed into the steel cylinder assembly of the BAM Fallhammer.

3.1.3. Test Procedure

Select the appropriate drop weight (a 2 kg weight is common for secondary explosives like

Octol).

Place the prepared sample assembly on the anvil of the fallhammer.

Set the initial drop height. For an unknown sample, it is advisable to start at a low height and

gradually increase it.

Clear the test area of all personnel and remotely release the drop weight.

Observe the outcome. A "go" or reaction is typically indicated by an audible report, flash, or

visible smoke. A "no-go" is the absence of these phenomena.

The result ("go" or "no-go") is recorded.

For the subsequent test, the "up-and-down" or Bruceton method is employed to determine

the next drop height.[8]

If the result was a "go," the drop height is decreased by a set increment.

If the result was a "no-go," the drop height is increased by the same increment.
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This procedure is repeated for a statistically significant number of trials (typically 20-50).

3.1.4. Data Analysis (Bruceton Method)

The Bruceton method is a statistical approach to determine the 50% probability of initiation

(H50).[8] The analysis involves tabulating the "go" and "no-go" results at different drop heights

and applying statistical formulas to calculate the mean (H50) and standard deviation.

Safety Precautions
Handling and testing explosives like Octol requires strict adherence to safety protocols to

minimize risks.

Personal Protective Equipment (PPE):

Flame-retardant coveralls.

Safety glasses with side shields.

Face shield.

Conductive footwear (to prevent static discharge).

Ear protection (earplugs and/or earmuffs).

Handling Procedures:

Only authorized and trained personnel should handle explosives.

Use non-sparking tools.

Minimize the quantity of explosive material at the test site.

Avoid friction, impact, and electrostatic discharge.

All testing should be conducted in a designated, properly ventilated, and shielded area.

A remote operating and observation system is highly recommended.
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Emergency Procedures:

Ensure fire suppression equipment is readily available.

Have a clear and practiced emergency evacuation plan.

All personnel should be familiar with first aid for injuries related to explosions.

Visualizations
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Caption: Experimental workflow for impact sensitivity testing of Octol.
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Caption: Logical relationship of factors influencing Octol impact sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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